Cas no 16280-27-6 (4H-1-Benzopyran-4-one,3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-
• CAS No: 16280-27-6
• MF: C₁₆H₁₂O₈
• MW: 332.261685371399
• CID: 204000
• PubChem ID: 44259636
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-
• 3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• EUROPETIN
• 7-methylmyricetin
• PD194934
• PC84K5ZS4X
• UNII-PC84K5ZS4X
• myricetin 7-O-methyl ether
• 3,5,3',4',5'-Pentahydroxy-7-methoxyflavone
• Flavone, 3,3',4',5,5'-pentahydroxy-7-methoxy-
• LMPK12112664
• 16280-27-6
• CHEBI:145786
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-
• 3,5-Dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-4-one
• SCHEMBL12640013
• Q5413727
• DTXSID80658068
• 3,5-dihydroxy-7-methoxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
• 7-O-methylmyricetin
• CHEMBL5288812
• DTXCID90608817
• BDBM50405475

• Inchi： 1S/C16H12O8/c1-23-7-4-8(17)12-11(5-7)24-16(15(22)14(12)21)6-2-9(18)13(20)10(19)3-6/h2-5,17-20,22H,1H3
• InChI Key： BDZXSHDKBKYQKJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=CC(=CC1=2)OC)O)=O)O)C1C=C(C(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 332.05316
• Monoisotopic Mass: 332.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 137A^2

Experimental Properties

• PSA: 136.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols